Cas no 17691-66-6 (Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)-)
17691-66-6 structure
Product Name:Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)-
CAS No:17691-66-6
MF:C15H13N3O7
MW:347.279623746872
CID:1369433
PubChem ID:71353429
Update Time:2025-04-20
Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)-
- 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)benzene
- 17691-66-6
- DTXSID80778174
-
- Inchi: 1S/C15H13N3O7/c1-8-4-9(2)14(10(3)5-8)25-15-12(17(21)22)6-11(16(19)20)7-13(15)18(23)24/h4-7H,1-3H3
- InChI Key: AMPPQYPXOGUUAO-UHFFFAOYSA-N
- SMILES: O(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 347.07539
- Monoisotopic Mass: 347.07534976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 147Ų
Experimental Properties
- PSA: 138.65
Benzene, 1,3,5-trimethyl-2-(2,4,6-trinitrophenoxy)- Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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